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Compound of Interest

Compound Name: 3-Fluorobenzenesulfonyl chloride

Cat. No.: B145873

Essential Safety and Handling Guide for 3-
Fluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 3-Fluorobenzenesulfonyl chloride (CAS No. 701-27-9). Adherence to these
procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

3-Fluorobenzenesulfonyl chloride is a corrosive material that requires careful handling. It
causes severe skin burns and eye damage.[1][2] Notably, it reacts with water to liberate toxic
gas.[1]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage.[1][2]
) o H318: Causes serious eye
Serious Eye Damage/Irritation 1
damage.[3]
) H290: May be corrosive to
Corrosive to metals 1

metals.[3]

Signal Word:Danger[1][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-

Fluorobenzenesulfonyl chloride to prevent exposure.

Protection Type

Recommended Equipment

Standards

Eye/Face Protection

Goggles or a face shield.[1]

European standard - EN 166
or OSHA 29 CFR 1910.133.[1]

Hand Protection

Protective gloves (chemical-

resistant).

Skin and Body Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[4]
Atype ABEK (EN14387)
respirator filter is

recommended.

Follow OSHA respirator
regulations (29 CFR 1910.134)
or European Standard EN 149.

[1]14]
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Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of 3-
Fluorobenzenesulfonyl chloride and ensuring a safe laboratory environment.

Handling:

Handle the product in a closed system or with appropriate exhaust ventilation.[1]

Avoid contact with skin, eyes, and clothing.[3][5]

Do not allow contact with water, as it reacts violently and liberates toxic gas.[1]

Handle under an inert gas like argon.[1]

Wash hands thoroughly after handling.[3][5]

Remove and wash contaminated clothing and gloves before re-use.[1]
Storage:

e Store in a dry, cool, and well-ventilated place.[1]

o Keep the container tightly closed.[1]

e Protect from moisture.[1]

» Store in a corrosives area.[1]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation

First Aid / Response Protocol

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[1]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing

and shoes. Seek immediate medical attention.

[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician
immediately.[1][2] Ingestion can cause severe
swelling and damage to delicate tissues with a

danger of perforation.[1]

Inhalation

Remove to fresh air. If breathing is difficult, give
oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

[1](2]

Spill

Ensure adequate ventilation. Soak up with inert
absorbent material and dispose of as hazardous

waste.[1] Prevent product from entering drains.

[3](5]

Fire

Use water spray, carbon dioxide (CO2), dry
chemical, or chemical foam.[1] Do not use water

directly as it reacts with the substance.[1]

Disposal Plan

All waste materials must be handled and disposed of in accordance with local, regional, and

national regulations.

o Chemical Disposal: Entrust disposal to a licensed waste disposal company.[3]
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+ Contaminated Packaging: Dispose of in accordance with local and national regulations.[3]
Before disposing of the used container, remove the contents completely.[3]

Workflow for Handling 3-Fluorobenzenesulfonyl
Chloride

Preparation
- Verify fume hood function
- Assemble all necessary PPE

Proceed to

Don PPE
- Goggles/Face Shield
- Chemical-resistant gloves
- Lab coat

Chemical Handling
- Work within a fume hood
- Handle under inert gas
- Avoid water contact

Storage
- Tightly sealed container
- Cool, dry, well-ventilated area
- Corrosives cabinet

Cleanup & Waste Disposal
- Decontaminate work area
- Dispose of waste in designated, labeled containers

After cleanup

Doff PPE
- Remove gloves first
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Fluorobenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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